(2-phenyl-2H-1,2,3-triazol-4-yl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone

• IUPAC Name: (2-phenyltriazol-4-yl)-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]methanone
• InChI: InChI=1S/C14H13F3N4O2/c15-14(16,17)9-23-11-7-20(8-11)13(22)12-6-18-21(19-12)10-4-2-1-3-5-10/h1-6,11H,7-9H2
• InChI Key: ZDNRVYIAXYCIRZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=NN(N=C2)C3=CC=CC=C3)OCC(F)(F)F
• Molecular Formula: C14H13F3N4O2
• Molecular Weight: 326.27 g/mol

Description

(2-phenyl-2H-1,2,3-triazol-4-yl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C14H13F3N4O2 and its molecular weight is 326.279. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Electrochemistry

A series of aryl(5-ferrocenyl-2H-1,2,3-triazol-4-yl)methanone compounds, closely related to the requested molecule, have been synthesized and characterized. The study revealed that these compounds exhibit reversible oxidation waves due to the electron-withdrawing effect of the 1,2,3-triazole ring, suggesting potential applications in electrochemical sensors and devices (Zhao et al., 2013).

Liquid Crystal Properties

The same study by Zhao et al. (2013) also demonstrated that these compounds display liquid crystal behaviors over a wider mesophase range during the first heating. This finding indicates their potential use in the development of novel liquid crystal materials for displays and optical devices.

Antimicrobial Activity

A series of novel benzofuran-based 1,2,3-triazoles, including {6-[(1H-1,2,3-triazol-4-yl)methoxy]-3-methylbenzofuran-2-yl}(phenyl)methanones, have been synthesized using a click chemistry approach. These compounds have shown high antimicrobial activity, suggesting their potential as leads for the development of new antimicrobial agents (Sunitha et al., 2017).

Catalysis

A tris(1-benzyl-1H-1,2,3-triazol-4-yl)methanol ligand has been prepared and shown to form a stable complex with CuCl, which efficiently catalyzes the Huisgen 1,3-dipolar cycloaddition. This catalyst operates under mild conditions with low loadings, short reaction times, and compatibility with free amino groups, making it an outstanding catalyst for this type of reaction (Ozcubukcu et al., 2009).

Photostabilizing Agents

Phenyl(1H-benzoimidazol-5-yl)methanone-based fluorescent monoazo disperse dyes have been synthesized, showing induced fluorescence properties and enhanced photostability. These compounds, with their red-shifted absorption maxima and high molar extinction coefficients, demonstrate potential as photostabilizing agents in various industrial applications (Jadhav et al., 2018).

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to exhibit α-glycosidase inhibition activity .

Mode of Action

Similar compounds have been found to interact with their targets through the formation of hydrogen bonds .

Biochemical Pathways

It can be inferred that if the compound acts as an α-glycosidase inhibitor, it may affect carbohydrate metabolism pathways .

Pharmacokinetics

Similar compounds have been reported to form hydrogen bonds with different targets, which can lead to the improvement of pharmacokinetics, pharmacological, and toxicological properties .

Result of Action

Similar compounds have been reported to exhibit α-glycosidase inhibition activity, which could potentially lead to a decrease in the breakdown of complex carbohydrates into glucose .